Cas no 1185320-02-8 (2-(3-(chloromethyl)piperidin-1-yl)pyrimidine)

2-(3-(Chloromethyl)piperidin-1-yl)pyrimidine is a versatile heterocyclic compound featuring a chloromethyl-substituted piperidine ring fused to a pyrimidine moiety. This structure offers reactive functionality, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloromethyl group provides a handle for further derivatization, enabling the introduction of diverse substituents via nucleophilic substitution or cross-coupling reactions. Its piperidine-pyrimidine scaffold is particularly relevant in medicinal chemistry, serving as a precursor for bioactive molecules targeting CNS disorders, inflammation, or infectious diseases. The compound's stability under standard storage conditions and compatibility with common organic solvents enhance its utility in multistep synthetic routes. Its balanced lipophilicity and molecular weight make it suitable for drug discovery applications.
2-(3-(chloromethyl)piperidin-1-yl)pyrimidine structure
1185320-02-8 structure
Product Name:2-(3-(chloromethyl)piperidin-1-yl)pyrimidine
CAS No:1185320-02-8
MF:C10H14ClN3
MW:211.691260814667
CID:1004513
PubChem ID:45787130
Update Time:2025-05-28

2-(3-(chloromethyl)piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-(chloromethyl)piperidin-1-yl)pyrimidine
    • 2-[3-(chloromethyl)piperidin-1-yl]pyrimidine
    • DTXSID80671611
    • AKOS012698738
    • 2-(3-(chloroMethyl)piperidin-1-yl)pyriMidine, 98+% C10H14ClN3, MW: 211.69
    • 1185320-02-8
    • DB-301726
    • MDL: MFCD12195819
    • Inchi: 1S/C10H14ClN3/c11-7-9-3-1-6-14(8-9)10-12-4-2-5-13-10/h2,4-5,9H,1,3,6-8H2
    • InChI Key: ZRRVPSMHLUSCGK-UHFFFAOYSA-N
    • SMILES: ClCC1CN(C2N=CC=CN=2)CCC1

Computed Properties

  • Exact Mass: 211.0876252g/mol
  • Monoisotopic Mass: 211.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29Ų

Experimental Properties

  • Density: 1.172

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